3,4-Difluoro-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide

• IUPAC Name: 3,4-difluoro-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide
• InChI: InChI=1S/C19H16F2N2O2/c20-15-5-3-13(10-16(15)21)19(25)22-14-8-11-2-1-7-23-17(24)6-4-12(9-14)18(11)23/h3,5,8-10H,1-2,4,6-7H2,(H,22,25)
• InChI Key: SNRWAFYAEHNPEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C(=CC(=C2)NC(=O)C4=CC(=C(C=C4)F)F)CCC(=O)N3C1
• Molecular Formula: C19H16F2N2O2
• Molecular Weight: 342.3 g/mol

Description

3,4-Difluoro-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide is a useful research compound. Its molecular formula is C19H16F2N2O2 and its molecular weight is 342.346. The purity is usually 95%.
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Scientific Research Applications

Fluorinated Compounds in Medicinal Chemistry

Fluorinated molecules, including benzamides and their derivatives, are widely used in pharmaceutical and agrochemical industries due to their unique properties. Fluorine atoms can significantly alter the biological activity, stability, and membrane permeability of organic molecules, making them valuable in drug design and development. Studies highlight the synthesis of fluorinated compounds and their applications in creating more effective and stable pharmaceuticals (Cui et al., 2023).

Fluorine in Organic Synthesis

Research on fluorinated compounds has also focused on their synthesis and reactivity. For example, the development of new fluorinating agents and methodologies enables the introduction of fluorine or fluorine-containing groups into organic molecules, which can lead to compounds with enhanced reactivity, selectivity, or desired physical properties. This area of research is crucial for the synthesis of complex fluorinated molecules that can be used in various applications, from materials science to biologically active compounds (Banks et al., 1990).

Fluorinated Materials

Fluorinated compounds find extensive use in materials science due to their unique chemical and physical properties, such as resistance to solvents, acids, and bases, as well as their thermal stability. Research into the synthesis of fluorinated polyamides and polyimides, for example, has led to materials with excellent solubility, thermal stability, and electrical properties, making them suitable for high-performance applications in electronics and aerospace (Ge et al., 2004).